2-(2-(2-((2-((4-Methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamido)benzamide

• IUPAC Name: 2-[[2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C21H20N4O4S2/c1-29-15-8-6-13(7-9-15)23-19(27)12-31-21-24-14(11-30-21)10-18(26)25-17-5-3-2-4-16(17)20(22)28/h2-9,11H,10,12H2,1H3,(H2,22,28)(H,23,27)(H,25,26)
• InChI Key: ZFMWNWDPIPQFTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NC3=CC=CC=C3C(=O)N
• Molecular Formula: C21H20N4O4S2
• Molecular Weight: 456.5 g/mol
• CAS No.: 941921-58-0

Description

The compound contains a 2-aminothiazole scaffold, which is a characteristic structure in drug development. This scaffold has several biological activities, enabling it to act as an anticancer, antioxidant, antimicrobial, and anti-inflammatory agent. Various 2-aminothiazole-based derivatives have been used to treat different diseases due to their high therapeutic influence.

Scientific Research Applications

Synthesis and Chemical Properties

Research has led to the synthesis of novel heterocyclic compounds derived from compounds similar to 2-(2-(2-((2-((4-Methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamido)benzamide, exploring their potential as anti-inflammatory and analgesic agents. For instance, novel derivatives synthesized from visnaginone and khellinone exhibited significant COX-2 inhibitory activity, showing promise as potential therapeutic agents due to their analgesic and anti-inflammatory properties (Abu‐Hashem et al., 2020).

Antimicrobial Applications

Compounds with structural similarities have been investigated for their antimicrobial efficacy. For example, new thiazole and pyrazole derivatives based on the 4,5,6,7-tetrahydrobenzothiophene moiety have been synthesized and shown to possess antimicrobial activities, indicating their potential use in developing new antimicrobial agents (Gouda et al., 2010).

Pharmacological Research

Further pharmacological investigations have included the synthesis of 2-(4-dimethylaminophenyl)-3,5-disubstituted thiazolidin-4-ones, which demonstrated significant anticonvulsant activities. Such studies suggest the potential utility of these compounds in treating neurological disorders (Senthilraja & Alagarsamy, 2012).

Antiallergy Potential

N-(4-substituted-thiazolyl)oxamic acid derivatives have been synthesized and tested for antiallergy activity, revealing significant potency and efficacy in preclinical models. These findings highlight the potential of these compounds in developing new antiallergy medications (Hargrave et al., 1983).

Future Directions

Given the wide range of biological activities associated with 2-aminothiazole derivatives, there is significant interest in further exploring these compounds for drug development. Future research could focus on synthesizing new derivatives and investigating their biological activities.

Mechanism of Action

Target of Action

The compound 2-(2-(2-((2-((4-Methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamido)benzamide is a derivative of 2-aminothiazole . The 2-aminothiazole scaffold is a characteristic structure in drug development and has been associated with several biological activities . It has been used to act as an anticancer, antioxidant, antimicrobial, and anti-inflammatory agent . .

Mode of Action

One of the 2-aminothiazole derivatives, n-(2,4-dimethoxyphenyl)-4-(4-methoxyphenyl)-1,3-thiazol-2-amine, has been reported to inhibit tubulin polymerization . This suggests that 2-aminothiazole derivatives might interact with their targets by inhibiting key biological processes, leading to their therapeutic effects.

Biochemical Pathways

Given the broad range of biological activities associated with 2-aminothiazole derivatives , it can be inferred that these compounds likely affect multiple biochemical pathways.

Result of Action

2-aminothiazole derivatives have been associated with a wide range of therapeutic effects, including anticancer, antioxidant, antimicrobial, and anti-inflammatory activities .